Cas no 89375-31-5 (1,2,3-Benzenetrithiol)
1,2,3-Benzenetrithiol structure
Product Name:1,2,3-Benzenetrithiol
CAS No:89375-31-5
MF:C6H6S3
MW:174.306837558746
CID:602702
PubChem ID:21558276
Update Time:2025-04-19
1,2,3-Benzenetrithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetrithiol
- benzene-1,2,3-trithiol
- 89375-31-5
- Trimerkaptobenzol
- SCHEMBL332474
- DTXSID20615852
-
- Inchi: 1S/C6H6S3/c7-4-2-1-3-5(8)6(4)9/h1-3,7-9H
- InChI Key: PPQNMKIMOCEJIR-UHFFFAOYSA-N
- SMILES: SC1C(=CC=CC=1S)S
Computed Properties
- Exact Mass: 173.96316371g/mol
- Monoisotopic Mass: 173.96316371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 84.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 3Ų
1,2,3-Benzenetrithiol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
89375-31-5 (1,2,3-Benzenetrithiol) Related Products
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